Cas no 53526-72-0 (L-Alanine, 3-[(2-aminoethyl)sulfonyl]-)

L-Alanine, 3-[(2-aminoethyl)sulfonyl]- structure
53526-72-0 structure
Product Name:L-Alanine, 3-[(2-aminoethyl)sulfonyl]-
CAS No:53526-72-0
MF:C5H12N2O4S
MW:196.224780082703
CID:336046
PubChem ID:11948927
Update Time:2025-04-19

L-Alanine, 3-[(2-aminoethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Alanine, 3-[(2-aminoethyl)sulfonyl]-
    • (2R)-2-amino-3-(2-aminoethylsulfonyl)propanoic acid
    • SCHEMBL2244806
    • (R)-2-Amino-3-((2-aminoethyl)sulfonyl)propanoicacid
    • 53526-72-0
    • CHEMBL1241388
    • (R)-2-Amino-3-((2-aminoethyl)sulfonyl)propanoic acid
    • DTXSID70474577
    • Inchi: 1S/C5H12N2O4S/c6-1-2-12(10,11)3-4(7)5(8)9/h4H,1-3,6-7H2,(H,8,9)/t4-/m0/s1
    • InChI Key: FOEVJZXMXCBPQH-BYPYZUCNSA-N
    • SMILES: S(CCN)(C[C@@H](C(=O)O)N)(=O)=O

Computed Properties

  • Exact Mass: 196.05177804g/mol
  • Monoisotopic Mass: 196.05177804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.9
  • Topological Polar Surface Area: 132Ų
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